Cas no 167873-90-7 (1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-phenyl-
• CAS No: 167873-90-7
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 1348856
• PubChem ID: 1477229
• Update Time: 2025-04-20

1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-phenyl-
• CHEMBL1310673
• MLS000755181
• SCHEMBL4500796
• 4N-549S
• SMR000338056
• 167873-90-7
• 5-(4-chlorophenyl)-1-phenyl-1H-pyrazole-3-carboxylicacid
• AKOS005092864
• Oprea1_699159
• 5-(4-chlorophenyl)-1-phenylpyrazole-3-carboxylic acid
• 5-(4-chlorophenyl)-1-phenyl-1H-pyrazole-3-carboxylic acid
• HMS2646E09

• Inchi： 1S/C16H11ClN2O2/c17-12-8-6-11(7-9-12)15-10-14(16(20)21)18-19(15)13-4-2-1-3-5-13/h1-10H,(H,20,21)
• InChI Key： MYDWMNUDBWOOMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 517.9±40.0 °C at 760 mmHg
• Flash Point: 267.0±27.3 °C
• PSA: 55.12
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)